Cas no 181282-80-4 (methyl 4-chloro-3-cyano-benzoate)

methyl 4-chloro-3-cyano-benzoate structure
181282-80-4 structure
Product Name:methyl 4-chloro-3-cyano-benzoate
CAS No:181282-80-4
MF:C9H6ClNO2
MW:195.602441310883
MDL:MFCD18398898
CID:1095154
PubChem ID:22644672
Update Time:2025-04-20

methyl 4-chloro-3-cyano-benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-chloro-3-cyanobenzoate
    • methyl-3-Cyano-4-chloro-benzoate
    • Benzoic acid, 4-chloro-3-cyano-, methyl ester
    • RYYMSFBYYAYGOX-UHFFFAOYSA-N
    • methyl 4-chloro-3-cyano-benzoate
    • MFCD18398898
    • DA-43470
    • AKOS022189771
    • A881003
    • methyl4-chloro-3-cyanobenzoate
    • CS-0098674
    • AS-66487
    • SCHEMBL6866955
    • SY243157
    • 181282-80-4
    • MDL: MFCD18398898
    • Inchi: 1S/C9H6ClNO2/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-4H,1H3
    • InChI Key: RYYMSFBYYAYGOX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(=O)OC)=CC=1C#N

Computed Properties

  • Exact Mass: 195.0087061g/mol
  • Monoisotopic Mass: 195.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1
  • XLogP3: 2.1

methyl 4-chloro-3-cyano-benzoate Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Apollo Scientific
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abcr
AB481012-250 mg
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